Cas no 100991-91-1 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)-)

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)- structure
100991-91-1 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)-
CAS No:100991-91-1
MF:C5H12ClNO3
MW:169.606680870056
CID:159611
PubChem ID:67740634
Update Time:2025-04-19

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)-
    • 1,4-Dideoxy-1,4-imino-L-arabinitol HCl
    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride, (2S,3S,4S)- (9CI)
    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride, [2S-(2a,3b,4a)]-
    • (2S,3S,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol
    • (2S,3S,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
    • 100991-91-1
    • SCHEMBL8970619
    • Inchi: 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5-;/m0./s1
    • InChI Key: PZGVJCJRMKIVLJ-SHLRHQAISA-N
    • SMILES: Cl.O[C@@H]1[C@H](CN[C@H]1CO)O

Computed Properties

  • Exact Mass: 169.05066
  • Monoisotopic Mass: 169.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7A^2

Experimental Properties

  • Density: 1.368
  • Boiling Point: 319.1°Cat760mmHg
  • Flash Point: 188.8°C
  • PSA: 72.72
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